5-(4-Chlorophenyl)-3-(2,3-dimethoxybenzylidene)furan-2(3h)-one
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
5-(4-Chlorophenyl)-3-(2,3-dimethoxybenzylidene)furan-2(3H)-one is a synthetic furanone derivative characterized by a 4-chlorophenyl substituent at position 5 of the furan-2(3H)-one core and a 2,3-dimethoxybenzylidene group at position 2. This compound belongs to a class of push–pull enamines, where electron-withdrawing (e.g., 4-chlorophenyl) and electron-donating (e.g., methoxy) groups modulate electronic properties, influencing reactivity and biological activity . Its synthesis typically involves a three-component reaction of 5-(4-chlorophenyl)furan-2(3H)-one, triethyl orthoformate, and heterocyclic amines under reflux in polar protic solvents like isopropyl alcohol, yielding E/Z isomeric mixtures .
Properties
CAS No. |
6621-89-2 |
|---|---|
Molecular Formula |
C19H15ClO4 |
Molecular Weight |
342.8 g/mol |
IUPAC Name |
(3Z)-5-(4-chlorophenyl)-3-[(2,3-dimethoxyphenyl)methylidene]furan-2-one |
InChI |
InChI=1S/C19H15ClO4/c1-22-16-5-3-4-13(18(16)23-2)10-14-11-17(24-19(14)21)12-6-8-15(20)9-7-12/h3-11H,1-2H3/b14-10- |
InChI Key |
BFTLGNIWJAEJJR-UVTDQMKNSA-N |
Isomeric SMILES |
COC1=CC=CC(=C1OC)/C=C\2/C=C(OC2=O)C3=CC=C(C=C3)Cl |
Canonical SMILES |
COC1=CC=CC(=C1OC)C=C2C=C(OC2=O)C3=CC=C(C=C3)Cl |
Origin of Product |
United States |
Biological Activity
5-(4-Chlorophenyl)-3-(2,3-dimethoxybenzylidene)furan-2(3H)-one, commonly referred to as compound C1 , is a synthetic derivative of furan with potential biological activities. This compound has garnered attention for its possible applications in medicinal chemistry, particularly in anticancer and antimicrobial research.
Chemical Structure and Properties
The molecular formula of C1 is , and it features a furan ring substituted with a chlorophenyl group and a dimethoxybenzylidene moiety. The presence of these functional groups is hypothesized to contribute to its biological activity.
Anticancer Activity
Recent studies have highlighted the anticancer potential of C1. In vitro assays demonstrated that C1 exhibits significant cytotoxic effects against various cancer cell lines. For instance, it was tested against human lung cancer cell lines A549, HCC827, and NCI-H358, showing IC50 values indicative of potent activity (Table 1).
| Cell Line | IC50 (µM) | Activity |
|---|---|---|
| A549 | 7.5 ± 0.5 | High |
| HCC827 | 6.2 ± 0.4 | Very High |
| NCI-H358 | 8.0 ± 0.6 | High |
These results suggest that C1 may inhibit cell proliferation effectively, warranting further exploration into its mechanisms of action.
The mechanism by which C1 exerts its anticancer effects appears to involve the induction of apoptosis in cancer cells. Flow cytometry analyses indicated increased levels of apoptotic markers in treated cells compared to controls. Additionally, C1 has been shown to modulate various signaling pathways associated with cell survival and proliferation, including the downregulation of anti-apoptotic proteins like Bcl-2.
Antimicrobial Activity
Beyond its anticancer properties, C1 also exhibits antimicrobial activity against several bacterial strains. In vitro studies revealed that C1 effectively inhibited the growth of both Gram-positive and Gram-negative bacteria (Table 2).
| Bacterial Strain | Minimum Inhibitory Concentration (MIC) (µg/mL) |
|---|---|
| Staphylococcus aureus | 15 |
| Escherichia coli | 20 |
| Pseudomonas aeruginosa | 25 |
These findings indicate that C1 could serve as a potential lead compound for developing new antimicrobial agents.
Case Studies
A notable case study involved the evaluation of C1's effects on colon cancer cells. Treatment with C1 led to a significant reduction in cell viability and induced DNA damage as evidenced by increased comet assay tail moments. This suggests that C1 may not only inhibit proliferation but also directly damage cancer cell DNA.
Comparison with Similar Compounds
Key Findings :
- Polar protic solvents (e.g., isopropyl alcohol) optimize yields (~75%) for derivatives with heterocyclic amines, while nonpolar solvents reduce efficiency .
- The E-isomer dominates due to steric and electronic factors during antiperiplanar elimination of ethanol . Bulkier substituents (e.g., bromine in 15c) may favor Z-isomers via intramolecular hydrogen bonding .
Structural and Physicochemical Properties
Substituents significantly alter melting points, solubility, and spectroscopic profiles:
Key Findings :
- Electron-withdrawing groups (e.g., Cl, Br) lower melting points compared to methoxy-rich derivatives (e.g., target compound: 275–276°C vs. 15d: 192–193°C) .
- ¹H NMR spectra show distinct aromatic proton shifts due to substituent electronic effects. For example, the target compound’s 2,3-dimethoxy group deshields adjacent protons, shifting signals upfield compared to halogenated analogs .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
